Melamine hydrochloride

• CAS No.: 626-32-4
• Molecular Formula: C3H7ClN6
• Molecular Weight: 162.58 g/mol
• IUPAC Name: 1,3,5-triazine-2,4,6-triamine;hydrochloride
• InChI: InChI=1S/C3H6N6.ClH/c4-1-7-2(5)9-3(6)8-1;/h(H6,4,5,6,7,8,9);1H
• InChI Key: HPJKLCJJNFVOEM-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=NC(=N1)N)N)N.Cl

Description

Melamine hydrochloride is a useful research compound. Its molecular formula is C3H7ClN6 and its molecular weight is 162.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A charge of 500 grams of 37.7 percent hydrochloric acid was placed into a 500 milliliter, 3-neck flask fitted with a mechanical stirrer, a thermometer, and a reflux condenser. Into said reaction flask was then added 63 grams of melamine. The reaction mixture was heated to reflux and maintained at reflux for 1.5 hours. The reaction flask was then exposed to room temperature for a 16 to 17 hour period. The reaction product was filtered and washed with 300 milliliters of deionized water. The washed product was dried at 110° C. for 20 hours. Yield: 71 grams of melamine monohydrochloride (yield: 87.4%). Percent chlorine calculated: 21.8%; percent chlorine found: 22.6%.

Synthesis routes and methods II

Procedure details

16 g of melamine powder obtained from DSM (Netherlands) were added to 67 ml of water in a beaker. Following addition of the melamine powder, 18 ml of urea hydrochloric acid (Novoc ACL) was added dropwise to the beaker with stirring until the pH of the solution reached about 1.5. Addition of the urea hydrochloric acid composition solubilized the melamine powder forming a compound of Formula I (melamine hydrochloride).